Ethyl (3-amino-2,4-dichloro-5-cyanophenyl)-oxamate

• Molecular Formula: C11H9Cl2N3O3
• Molecular Weight: 302.11 g/mol
• IUPAC Name: ethyl 2-(3-amino-2,4-dichloro-5-cyanoanilino)-2-oxoacetate
• InChI: InChI=1S/C11H9Cl2N3O3/c1-2-19-11(18)10(17)16-6-3-5(4-14)7(12)9(15)8(6)13/h3H,2,15H2,1H3,(H,16,17)
• InChI Key: LLKGXBKFLAVFGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=C(C(=C(C(=C1)C#N)Cl)N)Cl

Description

Ethyl (3-amino-2,4-dichloro-5-cyanophenyl)-oxamate is a useful research compound. Its molecular formula is C11H9Cl2N3O3 and its molecular weight is 302.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 32.3 g. (0.16 mole) of 2,4-dichloro-3,5-diaminobenzonitrile in 100 ml. of dimethyl-formamide, 250 ml. of ethyl acetate and 38.4 g. (0.38 mole) of triethylamine is cooled to 0° in an ice bath. To the solution is added 51.87 g. (0.38 mole) of ethyl oxalyl chloride and the temperature is kept below 18°. The reaction mixture is stirred in the ice-bath for 1 hour and allowed to warm to room temperature overnight.